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Compound of Interest

Compound Name: Pranazepide

Cat. No.: B1678045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical compounds is a critical component of laboratory safety and

environmental responsibility. This document provides essential guidance on the operational

and disposal plans for Pranazepide, a cholecystokinin (CCK) receptor antagonist, within a

research and development environment. Adherence to these procedures is vital to ensure the

safety of laboratory personnel and to maintain compliance with regulatory standards.

Chemical and Physical Properties of Pranazepide
A summary of key quantitative data for Pranazepide is presented below. This information is

crucial for a comprehensive safety assessment and for determining the appropriate disposal

route.

Property Value Source

Molecular Formula C₂₆H₁₉FN₄O₂ PubChem

Molecular Weight 438.5 g/mol PubChem

CAS Number 150408-73-4 PubChem
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As a solid, non-hazardous pharmaceutical compound in a research setting, the disposal of

Pranazepide should be managed through a licensed chemical waste contractor. The following

step-by-step protocol outlines the recommended procedure for its disposal.

Experimental Protocol: Disposal of Solid Pranazepide Waste

Waste Identification and Segregation:

Identify all waste streams containing Pranazepide, including pure compound,

contaminated labware (e.g., weighing boats, gloves, pipette tips), and any unused

experimental preparations.

Segregate Pranazepide waste from other laboratory waste streams at the point of

generation to prevent cross-contamination.

Waste Collection and Containerization:

Collect solid Pranazepide waste in a designated, leak-proof, and clearly labeled waste

container.

The container should be made of a material compatible with the chemical properties of

Pranazepide. A high-density polyethylene (HDPE) container is generally suitable.

Label the container with "Pranazepide Waste," the date of accumulation, and the name of

the generating laboratory or researcher.

Interim Storage:

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area within the laboratory.

Ensure the storage area is away from general laboratory traffic and incompatible

chemicals.

Consultation with Environmental Health and Safety (EHS):

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the Pranazepide waste.
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Provide the EHS department with all necessary information regarding the waste, including

its identity and quantity.

Waste Pickup and Final Disposal:

The EHS department will arrange for the collection of the waste by a licensed chemical

waste disposal contractor.

The contractor will transport the waste to a permitted facility for final disposal, likely via

incineration or a secure landfill, in accordance with local, state, and federal regulations.

Logical Workflow for Pranazepide Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Pranazepide in a laboratory environment.
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Caption: Pranazepide Disposal Workflow Diagram.

To cite this document: BenchChem. [Proper Disposal of Pranazepide in a Laboratory
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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